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Compound of Interest

Compound Name: 5-Ethylpicolinic acid

Cat. No.: B021276 Get Quote

In the landscape of pyridinecarboxylic acids, picolinic acid and its derivatives are subjects of

considerable interest for their diverse biological activities. This guide provides a comparative

overview of 5-Ethylpicolinic acid and its parent compound, picolinic acid, offering insights into

their physicochemical properties, synthesis, and biological relevance for researchers,

scientists, and drug development professionals.

Physicochemical Properties: A Comparative
Overview
A fundamental aspect of drug design and development lies in understanding the

physicochemical characteristics of a compound. While extensive data is available for picolinic

acid, experimental data for 5-ethylpicolinic acid is less documented in publicly accessible

literature. The addition of an ethyl group at the 5-position of the pyridine ring is expected to

influence properties such as lipophilicity, which can in turn affect solubility and biological

activity.
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Property Picolinic Acid 5-Ethylpicolinic Acid

Molecular Formula C₆H₅NO₂ C₈H₉NO₂

Molecular Weight 123.11 g/mol [1] 151.16 g/mol [2]

CAS Number 98-98-6[1] 770-08-1[2]

Melting Point 136.5 °C[1] Data not available

Solubility in Water 960 mg/mL at 20 °C[1] Data not available

LogP 0.72[1] Data not available

pKa 5.32 (25°C, water)[3] Data not available

Synthesis and Experimental Protocols
The synthesis of picolinic acid and its derivatives is well-established, typically involving the

oxidation of corresponding substituted pyridines.

Synthesis of Picolinic Acid
A common laboratory-scale synthesis of picolinic acid involves the oxidation of 2-methylpyridine

(α-picoline) using a strong oxidizing agent like potassium permanganate (KMnO₄).[3]

Experimental Protocol: Oxidation of 2-Methylpyridine

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add 2-methylpyridine to a solution of potassium permanganate in water.

Reaction Execution: Heat the mixture to reflux. The reaction progress can be monitored by

the disappearance of the purple color of the permanganate.

Work-up: After the reaction is complete, cool the mixture and filter to remove the manganese

dioxide precipitate.

Isolation: Acidify the filtrate with a suitable acid (e.g., HCl) to precipitate picolinic acid. The

crude product can be collected by filtration and purified by recrystallization.
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Synthesis of 5-Ethylpicolinic Acid
The synthesis of 5-Ethylpicolinic acid would likely follow a similar oxidative strategy, starting

from 5-ethyl-2-methylpyridine. While specific experimental protocols for the synthesis of 5-
Ethylpicolinic acid are not readily available in the reviewed literature, a general approach can

be inferred. A patent describes the production of pyridine carboxylic acids from alkyl pyridines

through oxidation with nitric acid under high temperature and pressure.[4]

Hypothetical Experimental Protocol: Oxidation of 5-Ethyl-2-methylpyridine

Reaction Setup: A high-pressure reactor would be charged with 5-ethyl-2-methylpyridine and

nitric acid.

Reaction Execution: The reactor would be heated to a specified temperature and pressure to

facilitate the oxidation of both the methyl and ethyl groups, followed by decarboxylation to

yield 5-ethylpicolinic acid.

Work-up and Isolation: The reaction mixture would be cooled, and the product isolated

through crystallization by adjusting the pH of the solution.

Picolinic Acid Synthesis 5-Ethylpicolinic Acid Synthesis (Hypothetical)

2-Methylpyridine Oxidation (KMnO4) Picolinic Acid 5-Ethyl-2-methylpyridine Oxidation (Nitric Acid) 5-Ethylpicolinic Acid
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Biological Activity: A Comparative Perspective
Picolinic acid is a known biologically active molecule with a range of effects. In contrast, the

biological profile of 5-ethylpicolinic acid is not well-characterized.

Picolinic Acid
Chelating Agent: Picolinic acid acts as a bidentate chelating agent for various metal ions,

including zinc, iron, chromium, and copper.[5] This property is believed to facilitate the
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absorption of these essential minerals. The chelation occurs through the nitrogen atom of the

pyridine ring and the carboxylate oxygen.

Antiviral Activity: Picolinic acid has demonstrated broad-spectrum antiviral activity against

enveloped viruses, including SARS-CoV-2 and influenza A virus.[6][7] Its mechanism of

action is thought to involve the inhibition of viral entry by targeting viral-cellular membrane

fusion.[6] Studies have shown its efficacy in reducing viral load in animal models.[6]

Antimicrobial Activity: Picolinic acid exhibits antimicrobial activity against various pathogens,

including the Mycobacterium avium complex.[8][9][10] Its antimicrobial effects are also linked

to its metal-chelating properties, which can deprive microorganisms of essential metal ions.

Toxicity: While generally considered to have low toxicity, very high doses of picolinic acid

(≥500 mg/kg/day) have been shown to be vascular-neurotoxic in rats.[11]

Picolinic Acid
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5-Ethylpicolinic Acid
Toxicity: The only available experimental biological data for 5-ethylpicolinic acid is a

reported LD50 (lethal dose, 50%) of 125 mg/kg for intraperitoneal administration in mice.

This suggests a moderate level of acute toxicity via this route of exposure. The study also

noted effects on biochemical enzyme levels.
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Potential Activities: Based on the structure-activity relationships of other picolinic acid

derivatives, it is plausible that 5-ethylpicolinic acid may also possess chelating,

antimicrobial, and antiviral properties. The presence of the ethyl group could modulate the

potency and selectivity of these activities compared to the parent compound. However,

without experimental data, this remains speculative. For instance, a study on 5-alkyl-

substituted quinoline-3-carboxylic acids found that replacing a 5-methyl with a 5-ethyl group

significantly reduced antibacterial efficacy, suggesting that the size of the alkyl substituent

can be a critical determinant of activity.[12]

Conclusion
Picolinic acid is a well-studied compound with established physicochemical properties and a

broad range of biological activities, including metal chelation, and antiviral and antimicrobial

effects. In contrast, 5-Ethylpicolinic acid remains largely uncharacterized in the scientific

literature. While its synthesis is feasible, and it is expected to share some of the biological

properties of its parent compound, the lack of experimental data on its melting point, solubility,

and biological efficacy precludes a direct, data-driven comparison. The single reported LD50

value suggests a moderate acute toxicity profile that warrants further investigation.

For researchers and drug development professionals, this comparative guide highlights a

significant knowledge gap regarding 5-ethylpicolinic acid. Further studies are required to

elucidate its physicochemical properties and to explore its potential as a therapeutic agent.

Such research would not only provide valuable data for a more comprehensive comparison

with picolinic acid but also contribute to a deeper understanding of the structure-activity

relationships within this important class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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